3-isocyanato-2,4-dimethylpentane
Overview
Description
3-Isocyanato-2,4-dimethylpentane, also known as 3-isopropyl-2,4-dimethylpentane-1,5-dione or 3-IPDMPD, is an organic compound with the molecular formula C8H14NO2. It is an isocyanate, a type of compound that contains a nitrogen atom triple-bonded to a carbon atom. 3-IPDMPD is a colorless liquid with a pungent odor and is highly flammable. It is used in the synthesis of polyurethane and other polymers, as well as in the production of pharmaceuticals, pesticides, and other chemicals.
Mechanism of Action
The reactivity of 3-IPDMPD is due to its ability to form a nitrene, a type of highly reactive intermediate. This is formed when a nitrogen atom of the isocyanate group is abstracted by a nucleophile, such as an amine or alcohol. The nitrene then reacts with the nucleophile to form a new bond.
Biochemical and Physiological Effects
3-IPDMPD is a highly toxic compound and can cause severe irritation and burns to the eyes, skin, and respiratory tract. Inhalation of the vapor can cause coughing, nausea, and dizziness. Prolonged exposure can cause damage to the liver, kidneys, and nervous system.
Advantages and Limitations for Lab Experiments
The major advantage of using 3-IPDMPD in laboratory experiments is its high reactivity, which makes it well-suited for studying the reactivity of isocyanates. However, its toxicity and flammability present certain safety risks that must be taken into account when working with the compound.
Future Directions
Given its wide range of applications, there are numerous potential future directions for research involving 3-IPDMPD. These include further study of its reactivity, as well as its potential use in the synthesis of new polymers and pharmaceuticals. Additionally, further research into its biochemical and physiological effects could lead to improved safety measures when working with the compound. Other potential future directions include the development of new methods for synthesizing 3-IPDMPD, as well as the exploration of its potential applications in other fields.
Synthesis Methods
3-IPDMPD is typically synthesized via a two-step process. The first step involves the reaction of 2,4-dimethylpentane with phosgene to form 3-chloro-2,4-dimethylpentane. This is followed by a second step in which the 3-chloro-2,4-dimethylpentane is reacted with sodium isopropoxide to form 3-IPDMPD.
Scientific Research Applications
3-IPDMPD is used in scientific research as a model compound for the study of the structure and reactivity of isocyanates. It has been used to study the reactivity of isocyanates with amines and alcohols, as well as their reactivity with transition metal complexes. It has also been used to study the reactivity of isocyanates with alkenes and alkynes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-isocyanato-2,4-dimethylpentane involves the reaction of 2,4-dimethylpentan-2-ol with phosgene to form 3-isocyanato-2,4-dimethylpentan-2-ol, which is then dehydrated to yield the final product.", "Starting Materials": [ "2,4-dimethylpentan-2-ol", "Phosgene" ], "Reaction": [ "Step 1: 2,4-dimethylpentan-2-ol is reacted with phosgene in the presence of a base catalyst such as triethylamine or pyridine.", "Step 2: The resulting intermediate, 3-isocyanato-2,4-dimethylpentan-2-ol, is dehydrated using a dehydrating agent such as phosphorus pentoxide or thionyl chloride to yield 3-isocyanato-2,4-dimethylpentane.", "Step 3: The final product is purified using standard techniques such as distillation or recrystallization." ] } | |
CAS RN |
2649017-15-0 |
Molecular Formula |
C8H15NO |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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